Cas no 891112-78-0 (N-(4-methylphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(4-methylphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 891112-78-0
• MF: C₂₀H₁₈N₆OS
• MW: 390.461521625519
• CID: 5910644
• PubChem ID: 7217770
• Update Time: 2025-05-20

N-(4-methylphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methylphenyl)methyl]-2-[(6-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• AKOS005007594
• F2507-0518
• N-(4-methylbenzyl)-2-((6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• N-[(4-methylphenyl)methyl]-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
• 891112-78-0
• N-(4-methylphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C20H18N6OS/c1-14-2-4-15(5-3-14)12-22-19(27)13-28-20-24-23-18-7-6-17(25-26(18)20)16-8-10-21-11-9-16/h2-11H,12-13H2,1H3,(H,22,27)
• InChI Key： XFQLAPAIGHSTQW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=NC=C1)=N2

Computed Properties

• Exact Mass: 390.12628039g/mol
• Monoisotopic Mass: 390.12628039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on N-(4-methylphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Research Brief on N-(4-methylphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS: 891112-78-0)

The compound N-(4-methylphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS: 891112-78-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's unique structural features, which include a triazolopyridazine core linked to a pyridine moiety via a thioacetamide bridge. This configuration is believed to confer selective binding affinity towards specific molecular targets, particularly kinases and other enzymes involved in signal transduction pathways. Computational docking studies suggest that the compound may inhibit key enzymes implicated in inflammatory and proliferative diseases.

In vitro assays have demonstrated promising results, with the compound exhibiting potent inhibitory activity against a panel of kinases at nanomolar concentrations. Notably, it showed high selectivity for certain isoforms, reducing the likelihood of off-target effects. Mechanistic studies further revealed that the compound induces apoptosis in cancer cell lines by modulating the activity of downstream signaling proteins.

Pharmacokinetic evaluations in animal models indicate that the compound has favorable absorption and distribution profiles, although its metabolic stability requires optimization to enhance oral bioavailability. Structural analogs are currently under investigation to address this limitation while preserving the compound's efficacy.

In conclusion, N-(4-methylphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide represents a promising scaffold for the development of novel therapeutics. Ongoing research is focused on refining its pharmacokinetic properties and expanding its therapeutic potential through targeted modifications. Future studies will likely explore its application in combination therapies and its efficacy in more complex disease models.